1-Allyl-7-(methylthio)-1H-pyrimido[4,5-D][1,3]oxazine-2,4-dione

• IUPAC Name: 7-methylsulfanyl-1-prop-2-enylpyrimido[4,5-d][1,3]oxazine-2,4-dione
• InChI: InChI=1S/C10H9N3O3S/c1-3-4-13-7-6(8(14)16-10(13)15)5-11-9(12-7)17-2/h3,5H,1,4H2,2H3
• InChI Key: ZPNRFCJOJBFRIP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C2C(=N1)N(C(=O)OC2=O)CC=C
• Molecular Formula: C10H9N3O3S
• Molecular Weight: 251.26 g/mol

Description

The compound “1-Allyl-7-(methylthio)-1H-pyrimido[4,5-D][1,3]oxazine-2,4-dione” is a heterocyclic compound. It is part of the 1,4-oxazine family. 1,4-Oxazine is a fundamental heterocyclic compound and is the first parent heterocycle among all the possible isomeric oxazines, thiazines, and their heavier atom analogues to be characterised spectroscopically.

Synthesis Analysis

Methods were developed for the synthesis of new pyrido[2,3-d]pyrimidine and pyrimidino[4,5-d][1,3]oxazine derivatives. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives. The reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by addition of a base affords pyrimidino[4,5-d][1,3]oxazines.

Molecular Structure Analysis

The molecular structure of 1,4-oxazine has been generated using FVP. It is shown to exist in solution entirely as the 4H-isomer. X-ray structure determination of the N-Boc precursor shows significant deviations from theoretically predicted geometric parameters.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,4-oxazine include the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene followed by addition of a base. This affords pyrimidino[4,5-d][1,3]oxazines.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,4-oxazine have been characterised spectroscopically. It is shown to exist in solution entirely as the 4H-isomer.

Scientific Research Applications

Antiproliferative Agent Synthesis

This compound can serve as a precursor in the synthesis of antiproliferative agents. . The synthesis of new derivatives could lead to the discovery of novel antiproliferative drugs that may be effective against various types of cancer cells.

Antimicrobial Activity

. Research into the modification of the 1-Allyl-7-(methylthio)-1H-pyrimido[4,5-D][1,3]oxazine-2,4-dione structure could lead to the development of new antimicrobial agents that could be used to treat bacterial infections.

Anti-inflammatory and Analgesic Applications

. This suggests that 1-Allyl-7-(methylthio)-1H-pyrimido[4,5-D][1,3]oxazine-2,4-dione could potentially be used as a starting point for the development of new anti-inflammatory and pain-relief medications.

Hypotensive Agents

. By exploring the cardiovascular effects of 1-Allyl-7-(methylthio)-1H-pyrimido[4,5-D][1,3]oxazine-2,4-dione derivatives, new hypotensive drugs could be synthesized.

Antihistaminic Effects

. Investigating the antihistaminic potential of 1-Allyl-7-(methylthio)-1H-pyrimido[4,5-D][1,3]oxazine-2,4-dione could lead to new treatments for allergic reactions.

Tyrosine Kinase Inhibition

. These inhibitors are important in the treatment of various cancers, as they can interfere with the signaling pathways that promote tumor growth and proliferation.